Cas no 4064-06-6 (1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose)

1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose is a protected derivative of D-galactose, featuring isopropylidene groups at the 1,2 and 3,4 positions, which enhance its stability and utility in synthetic chemistry. This compound is widely employed as an intermediate in carbohydrate chemistry, particularly for glycosylation reactions, due to its ability to selectively mask hydroxyl groups while leaving the anomeric center reactive. Its crystalline form ensures ease of handling and storage, while its well-defined structure facilitates precise control in stereoselective syntheses. The compound is particularly valuable in the preparation of complex oligosaccharides, glycoconjugates, and other bioactive molecules, making it a key reagent in pharmaceutical and biochemical research.
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose structure
4064-06-6 structure
Product name:1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
CAS No:4064-06-6
MF:C12H20O6
MW:260.283604621887
MDL:MFCD00063225
CID:44701
PubChem ID:24893392

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,2:3,4-Di-O-isopropylidene-D-galactopyranose
    • Diisopropylidenegalactopyranose
    • Diacetone-D-galactose
    • 1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose
    • 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose
    • (2,2,7,7-tetramethyltetrahydro-3aH-bis[1,3]dioxolo[4,5-b:4',5'-d]pyran-5-yl)methanol
    • 1,2,3,4-di-O-Isopropylidenegalactopyranose
    • 2,2,7,7-tetramethyl-(3aR,5R,5aS,8aS,8bR)-perhydrodi-1,3-dioxolo[4,5-b:4',5'-d]pyran-5-yl methanol
    • Diisopropylidene Galactose
    • diisopropylidene-Gal-OH
    • Galactopyranose,1,2:3,4-di-O-isopropylidene- (6CI)
    • Galactopyranose,1,2:3,4-di-O-isopropylidene-, a-D- (7CI,8CI)
    • 5H-Bis[1,3]dioxolo[4,5-b:4',5'-d]pyran, a-D-galactopyranose deriv.
    • 1,2:3,4-Di-O-isopropylidene-D-galactose
    • 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
    • 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranoside
    • 1,2:3,4-Di-O-isopropylidene-a-D-galactose
    • 1,2:3,4-Diisopropylidene-a-D-galactopyranose
    • NSC 89756
    • Diisopropylidenegalactose
    • 1,2,3,4-Di-O-isopropylidene-D-galactopyranose
    • 1,2;3,4-di-O-isopropylidene-D-galactopyranose
    • 1,2:3,4-Di-O-isopropylidene-
    • 1,2:3,4-Di-O-isopropylidene- alpha -D-galactopyranose
    • 1,2:3,4-DI-O-ISOPROPYLIDENE--D-GALACTOPYRANOSE
    • SCHEMBL277474
    • 4064-06-6
    • 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, purum, >=97.0% (sum of enantiomers, GC)
    • 1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, 97%
    • ((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
    • AS-40655
    • MFCD00063225
    • Galactose diacetonide
    • .alpha.-D-Galactopyranose, 1,2:3,4-bis-O-(1-methylethylidene)-
    • Galactopyranose, 1,2:3,4-di-o-isopropylidene-, d-
    • CS-0091624
    • ((3aR,5R,5aS,8aS,8bR)-2,2,7,7-tetramethyltetrahydro-5H-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
    • AKOS017343147
    • A-D-galactopyranose
    • Galactopyranose, 1,2:3,4-di-O-isopropylidene-, .alpha.-D-
    • D2555
    • DTXSID601347764
    • 1,2,3,4-di-O-isopropylidene-?-D-galactopyranose
    • MDL: MFCD00063225
    • Inchi: 1S/C12H20O6/c1-11(2)15-7-6(5-13)14-10-9(8(7)16-11)17-12(3,4)18-10/h6-10,13H,5H2,1-4H3/t6-,7+,8+,9-,10?/m1/s1
    • InChI Key: POORJMIIHXHXAV-SOYHJAILSA-N
    • SMILES: CC1(C)O[C@H]2[C@@H](CO)O[C@H]3[C@@H]([C@H]2O1)OC(C)(C)O3

Computed Properties

  • Exact Mass: 260.12600
  • Monoisotopic Mass: 260.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.143 g/mL at 25 °C(lit.)
  • Melting Point: 120-122 ºC
  • Boiling Point: 133°C/0.2mmHg(lit.)
  • Flash Point: 159.3±26.5 °C
  • Refractive Index: n20/D 1.466(lit.)
  • Solubility: Soluble in Acetone, Chloroform and Methanol.
  • PSA: 66.38000
  • LogP: 0.37520
  • Optical Activity: [α]25/D −59°, c = 3 in chloroform
  • Specific Rotation: -57.5 º (c=3, CHCl3)

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Security Information

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
256217-5G
1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose, 93%
4064-06-6 93%
5G
¥ 351 2022-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1162264-1g
1,2:3,4-Di-O-isopropylidene-α-D-galactopyranose
4064-06-6 97%
1g
¥31.00 2024-05-14
abcr
AB176151-250 g
1,2:3,4-Di-O-isopropylidene-alpha-D-galactopyranose, 98%; .
4064-06-6 98%
250 g
€503.10 2023-07-20
eNovation Chemicals LLC
K71972-25g
1,2:3,4-Di-O-isopropylidene-D-galactopyranose
4064-06-6 97%
25g
$140 2024-05-23
Biosynth
MD04713-500 g
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
4064-06-6
500g
$1,365.35 2023-01-03
Ambeed
A466452-5g
((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
4064-06-6 95%
5g
$29.0 2025-02-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R017560-5g
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
4064-06-6 97%
5g
¥140 2023-09-09
TRC
D457500-2.5g
1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
4064-06-6
2.5g
$201.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D807138-25g
Diacetone-D-galactose
4064-06-6 97%
25g
¥1,552.00 2022-01-14
Ambeed
A466452-100g
((3aR,5R,5aS,8aS,8bR)-2,2,7,7-Tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-yl)methanol
4064-06-6 95%
100g
$397.0 2025-02-25

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Production Method

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose Suppliers

Amadis Chemical Company Limited
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(CAS:4064-06-6)1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose
Order Number:A1025692
Stock Status:in Stock/in Stock
Quantity:100g/500g
Purity:99%/99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:32
Price ($):419.0/1469.0
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:4064-06-6)双丙酮-D-半乳糖
Order Number:LE2471204
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally

Additional information on 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose

1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6): A Comprehensive Overview

The compound 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6) is a derivative of a-D-galactopyranose, a naturally occurring sugar with significant applications in organic synthesis and biochemistry. This compound is characterized by the presence of two isopropylidene groups attached to the hydroxyl groups at positions 1,2 and 3,4 of the galactopyranose ring. The introduction of these protecting groups renders the molecule highly stable and versatile for various chemical transformations.

Recent studies have highlighted the importance of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose in the field of glycosylation reactions. Researchers have demonstrated that this compound serves as an excellent precursor for the synthesis of complex carbohydrates and glycoconjugates. Its unique structure allows for precise control over stereochemistry during synthesis, making it invaluable in drug discovery and development processes.

The synthesis of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose typically involves the protection of hydroxyl groups on a-D-galactopyranose using isopropylidene chlorides under acidic conditions. This method ensures high yields and excellent stereochemical integrity. Recent advancements in catalytic systems have further enhanced the efficiency of this reaction, reducing production costs and environmental impact.

In terms of applications, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose has found extensive use in the preparation of sugar-based polymers and materials with tailored properties. For instance, it has been employed in the development of biodegradable polymers for packaging and biomedical applications. Its ability to undergo controlled depolymerization under specific conditions makes it a promising candidate for sustainable materials science.

Moreover, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose has been utilized in enzymatic studies to investigate glycoside hydrolases and transferases. By serving as a substrate or inhibitor in these reactions, this compound provides insights into enzyme mechanisms and catalytic efficiencies. Such studies are pivotal for advancing biocatalysis and metabolic engineering.

Recent research has also explored the potential of 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose in click chemistry and other modular assembly strategies. Its compatibility with diverse functional groups enables the construction of complex molecules with high precision. This has opened new avenues for drug delivery systems and nanotechnology applications.

In conclusion, 1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose (CAS No. 4064-06-6) stands as a critical intermediate in carbohydrate chemistry with multifaceted applications across various scientific domains. Its structural versatility and reactivity continue to drive innovative research and development efforts in academia and industry alike.

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(CAS:4064-06-6)1,2:3,4-Di-O-isopropylidene-D-galactopyranose
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Suzhou Senfeida Chemical Co., Ltd
(CAS:4064-06-6)1,2:3,4-Di-O-isopropylidene-D-galactopyranose
sfd9302
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